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Compound of Interest

Compound Name: Tibric acid

Cat. No.: B3050215 Get Quote

Essential Safety and Handling Guide for Tibric
Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Tibric acid (also known as Fenofibric Acid). Adherence to these protocols is essential for

ensuring personal safety and minimizing environmental impact.

Hazard Identification and Physical Properties
Tibric acid is a solid, crystalline powder that is white to almost white in color. It is harmful if

swallowed and toxic to aquatic life with long-lasting effects. Direct contact can cause skin and

eye irritation, and it may lead to an allergic skin reaction.
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Property Value Source

Physical State Solid, Crystal - Powder

Color White - Almost white

Melting Point 181°C - 187°C [1]

Acute Toxicity (Oral) LD50: 1242 mg/kg (rat)

Hazards

Harmful if swallowed, Causes

skin irritation, May cause an

allergic skin reaction, Causes

serious eye irritation, Toxic to

aquatic life with long lasting

effects.

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE are the first line of defense against chemical

exposure. The following table summarizes the recommended PPE for handling Tibric acid.
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Body Part PPE Recommendation Standard

Eyes

Safety glasses with side-

shields or chemical safety

goggles. A face shield should

be worn in addition to goggles

where there is a high risk of

splashing.[2][3]

NIOSH (US) or EN 166 (EU)

Hands

Chemical-resistant gloves

(e.g., nitrile or butyl rubber).[2]

[3] Gloves must be inspected

before use and disposed of

properly after handling.[2]

EN 374

Body

Protective clothing to prevent

skin exposure, such as a lab

coat or overalls.[2]

---

Respiratory

For nuisance-level dust, a dust

mask is sufficient. If there is a

risk of overexposure or

significant dust generation, an

approved respirator (e.g., N95)

should be used.[2][3]

NIOSH/MSHA or EN 149

Experimental Protocols: Safe Handling and
Operational Plan
A systematic approach to handling Tibric acid is crucial for safety. The following workflow

outlines the key steps for a typical laboratory experiment involving this compound.
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Set up work area in a designated, well-ventilated space (e.g., fume hood)

Gather all necessary equipment and reagents

Carefully weigh the solid Tibric acid, avoiding dust generation

Dissolve the compound in the appropriate solvent

Perform the experimental procedure

Decontaminate all work surfaces and equipment

Segregate and label all waste streams (solid, liquid)

Dispose of waste according to institutional and local regulations

Doff PPE in the correct order

Wash hands and face thoroughly

Click to download full resolution via product page

Experimental Workflow for Handling Tibric Acid

Step-by-Step Guidance:
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Preparation:

Don PPE: Before entering the laboratory, put on all required personal protective equipment

as detailed in the table above.

Work Area Setup: Ensure you are working in a well-ventilated area, preferably a chemical

fume hood, to minimize inhalation exposure.[4]

Gather Materials: Collect all necessary chemicals, glassware, and equipment to avoid

leaving the designated work area during the experiment.

Handling:

Weighing: When weighing the solid Tibric acid, use a spatula and handle it gently to avoid

creating dust. Use a balance with a draft shield if available.

Dissolving: If dissolving the compound, add it slowly to the solvent.

Performing the Experiment: Conduct all manipulations within the designated and

controlled environment.

Cleanup and Disposal:

Decontamination: Clean all surfaces and equipment that may have come into contact with

Tibric acid.

Waste Management: Segregate waste into appropriate, clearly labeled containers for solid

and liquid hazardous waste. Do not mix Tibric acid waste with incompatible materials.[4]

Disposal: All waste containing Tibric acid must be disposed of through a licensed

professional waste disposal service.[4] Do not pour down the drain.[2]

Doffing PPE: Remove PPE carefully to avoid self-contamination. A recommended

sequence is gloves, gown, then eye and face protection.

Hygiene: Wash hands and face thoroughly with soap and water after handling the

chemical and removing PPE.
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Disposal Plan
The primary method for the disposal of Tibric acid is through an authorized waste

management company. Neutralization may be a possibility for liquid waste streams, but this

should only be performed by trained personnel following a validated standard operating

procedure.

Tibric Acid Waste Generated

Assess Waste Stream
(Solid or Liquid)

Solid Waste
(e.g., contaminated consumables)

Solid

Liquid Waste
(e.g., solutions)

Liquid

Package in a labeled, sealed container for solid hazardous waste Collect in a labeled, sealed, compatible container for liquid hazardous waste

Store in a designated satellite accumulation area

Arrange for pickup by a licensed waste disposal company
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Click to download full resolution via product page

Logical Flow for Tibric Acid Waste Disposal

Spill Response:

In the event of a spill, evacuate the immediate area and ensure adequate ventilation.[2]

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.[2]

Place the spilled material and any contaminated cleaning supplies into a suitable, labeled, and

closed container for disposal.[2]

By adhering to these safety protocols and operational plans, researchers can handle Tibric
acid with confidence, ensuring a safe laboratory environment for themselves and their

colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3050215?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

